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Compound of Interest

Compound Name:
2,4-Dibromo-5-fluoropyridin-3-

amine

CAS No.: 884494-90-0

Cat. No.: B11925390

Get Quote

Executive Summary & Strategic Value
2,4-Dibromo-5-fluoropyridin-3-amine is not merely a building block; it is a "programmable"

core for diversity-oriented synthesis (DOS).[1] Unlike standard dihalopyridines, this scaffold

integrates three distinct electronic vectors—a directing amino group (C3), an inductive activator

(C5-F), and two chemically distinct electrophilic sites (C2-Br, C4-Br).

Primary Application: Synthesis of ATP-competitive kinase inhibitors (e.g., ALK, ROS1, TRK

inhibitors) where the C3-amine serves as a hydrogen bond donor to the kinase hinge region,

while the C2 and C4 positions allow for the modular attachment of solubility-enhancing tails

and hydrophobic gatekeeper pockets.

Mechanistic Analysis: The Electronic Battlefield
To control this molecule, one must understand the competing electronic and steric forces at

play.
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The Reactivity Hierarchy
C2-Bromine (The Electronic Favorite): Proximity to the pyridine nitrogen renders this position

highly electron-deficient (inductive effect,

). In standard Pd-catalyzed oxidative addition, C2 is kinetically favored.[1]

C4-Bromine (The Steric Compromise): While less activated than C2, the C4 position is often

more sterically accessible in 3-amino derivatives. The C5-fluorine atom further activates C4

toward nucleophilic aromatic substitution (

) via the para-activating effect relative to the nitrogen.

C3-Amine (The Director): The free amino group acts as an electron bond donor (

), deactivating the ring towards

but potentially serving as a directing group (DG) for Pd-catalysts, stabilizing the transition
state for C2-insertion via a 4-membered palladacycle.

Visualizing the Pathway
The following diagram maps the divergent reaction pathways based on catalyst and reagent

choice.
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Figure 1: Divergent reaction pathways dictated by catalyst architecture and reaction

mechanism.

Comparative Performance Guide
This table contrasts the specific fluorinated scaffold with its non-fluorinated and isomeric

alternatives.

Feature
2,4-Dibromo-5-

fluoropyridin-3-

amine

2,4-
Dibromopyridin-3-
amine (Non-F)

2,4-
Dibromopyridine
(No Amine)

C2 Reactivity (Suzuki)

High, but sterically

modulated by C3-

NH2.[1]

High.
Very High. Primary

site of reaction.[1]

C4 Reactivity (

)

Enhanced by C5-F

(Ortho effect).
Low. Moderate.

Regioselectivity

(C2:C4)

~8:1 (Standard

conditions) Tunable to

1:10 with bulky

ligands.

~10:1 >20:1 (Exclusive C2)

Solubility (logP)

Optimized. Fluorine

lowers lipophilicity vs

H, improving ADME.

Moderate.
Low (requires

functionalization).

Hinge Binding

Excellent. C3-NH2 +

N1 form a donor-

acceptor motif.[1]

Excellent.
Poor (requires

amination).

Key Insight: The presence of the C5-Fluorine is the differentiator. It not only modulates the pKa

of the C3-amine (making it a weaker donor, thus less deactivating for the ring) but also

specifically activates the C4 position for

displacement, opening a pathway that is inaccessible in the non-fluorinated analog.
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Experimental Protocols (Self-Validating Systems)
Protocol A: C2-Selective Suzuki-Miyaura Coupling
Target: Selective installation of aryl group at C2, leaving C4-Br intact for subsequent steps.[1]

Rationale: Uses a non-bulky phosphine ligand (

) to favor the electronic preference for C2 oxidative addition.

Setup: In a glovebox or under Ar, charge a reaction vial with 2,4-Dibromo-5-fluoropyridin-
3-amine (1.0 equiv), Aryl Boronic Acid (1.1 equiv), and

(5 mol%).

Solvent System: Add degassed DME:Water (4:1) (

concentration). Note: DME promotes solubility and mild chelation.[1]

Base: Add

(2.5 equiv).[1]

Reaction: Seal and heat to 85°C for 4–6 hours.

Validation: Monitor by LCMS.

Success Indicator: Disappearance of starting material (

) and appearance of mono-coupled product (

).[1]

Failure Mode: If bis-coupling occurs, reduce temperature to 60°C or lower catalyst loading

to 2 mol%.[1]

Workup: Dilute with EtOAc, wash with brine, dry over

. Purify via silica flash chromatography (Hex/EtOAc gradient).

Protocol B: C4-Selective Nucleophilic Substitution ( )
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Target: Displacement of C4-Br by amines or thiols.[1]

Rationale: Exploits the activating effect of C5-F. The C3-amine is protected to prevent side

reactions and reduce electron donation.[1]

Protection (Optional but Recommended): Convert C3-amine to bis-Boc or acetamide if the

nucleophile is weak.[1] For strong nucleophiles, free amine is tolerated.

Setup: Dissolve substrate (1.0 equiv) in NMP or DMSO (

).

Reagent: Add Nucleophile (e.g., Morpholine, 1.2 equiv) and DIPEA (2.0 equiv).

Reaction: Heat to 100–120°C (microwave preferred for 30 min).

Validation:

Regiochemistry Check: 1H NMR will show a shift in the C6 proton. NOE correlation

between the new nucleophile and C5-F (if applicable) or lack of NOE with C3-NH2

confirms C4 substitution.[1]

Decision Tree for Synthesis Planning
Use this logic flow to determine the optimal sequence for your target molecule.
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Start: 2,4-Dibromo-5-fluoropyridin-3-amine
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Figure 2: Strategic decision tree for sequential functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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